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Compound of Interest

Compound Name: 2-(Pyrrolidin-1-yl)acetohydrazide

Cat. No.: B3023547

Technical Guide: 2-(Pyrrolidin-1-
yl)acetohydrazide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of currently available information on 2-
(Pyrrolidin-1-yl)acetohydrazide. A comprehensive Safety Data Sheet (SDS) for this specific
compound was not found. All handling and storage procedures should be conducted with
caution and under the supervision of a qualified professional, adhering to standard laboratory
safety practices.

Chemical Identification and Properties

This section summarizes the basic chemical and physical properties of 2-(Pyrrolidin-1-
yl)acetohydrazide.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3023547?utm_src=pdf-interest
https://www.benchchem.com/product/b3023547?utm_src=pdf-body
https://www.benchchem.com/product/b3023547?utm_src=pdf-body
https://www.benchchem.com/product/b3023547?utm_src=pdf-body
https://www.benchchem.com/product/b3023547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
) 2-(Pyrrolidin-1-

Chemical Name _ N/A
yl)acetohydrazide

CAS Number 7171-96-2 [11[2]031[4]

Molecular Formula CesH13N30 [2][4]

Molecular Weight 143.19 g/mol [1][2]14]

Purity >95% [1][2]
Light yellow, low melting solid

Appearance N/A

or liquid

Safety and Handling

A complete, verified Safety Data Sheet (SDS) for 2-(Pyrrolidin-1-yl)acetohydrazide is not
publicly available. The information below is based on general knowledge of related chemical
compounds and limited supplier data. Users must perform their own risk assessment before
handling this substance.

2.1. General Hazards

Hydrazide derivatives can be toxic and irritants. Based on supplier information for related
compounds, potential hazards may include:

o Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.
» Skin and Eye Irritation: May cause skin irritation and serious eye irritation.

o Respiratory Irritation: May cause respiratory irritation.

2.2. Personal Protective Equipment (PPE)

When handling 2-(Pyrrolidin-1-yl)acetohydrazide, the following personal protective
equipment should be worn:

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

« Skin and Body Protection: A laboratory coat and appropriate protective clothing.

o Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.

2.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust, fumes, gas, mist, or vapor.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage

Handle in a well-ventilated area, preferably in a chemical fume hood.

Proper storage is crucial to maintain the stability and integrity of 2-(Pyrrolidin-1-

yl)acetohydrazide.

Storage Condition Recommendation Source
Temperature 2-8°C or Room Temperature [2]
Atmosphere Store under an inert gas [2]

Light Store in a light-proof container [2]
Moisture Keep container tightly sealed N/A

in a dry place

Experimental Protocols

Detailed and verified experimental protocols for the synthesis or use of 2-(Pyrrolidin-1-

yl)acetohydrazide are not readily available in the public domain. Researchers should consult

general organic chemistry literature for methods of synthesizing hydrazides and pyrrolidine
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derivatives. The synthesis of related compounds often involves the reaction of an ester with
hydrazine hydrate.

Biological Activity and Signaling Pathways

There is no specific information available in the scientific literature regarding the biological
activity or the signaling pathways associated with 2-(Pyrrolidin-1-yl)acetohydrazide.

Hydrazide derivatives, as a class of compounds, are known to exhibit a broad range of
biological activities, including:

Antimicrobial

Antifungal

Antiviral

Anti-inflammatory

Anticonvulsant

Due to the lack of specific data for 2-(Pyrrolidin-1-yl)acetohydrazide, a diagram of its
signaling pathway or experimental workflows cannot be provided.

Logical Relationships

As no specific experimental or biological data is available, a logical workflow for working with
this compound would follow standard laboratory procedures for handling a novel chemical of
unknown toxicity.
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General Workflow for Handling 2-(Pyrrolidin-1-yl)acetohydrazide

Acquisition of 2-(Pyrrolidin-1-yl)acetohydrazide

:

Risk Assessment

:

Don Personal Protective Equipment (PPE)

;

Handling in a Controlled Environment (Fume Hood)

;

Experimental Use

P

Proper Storage (2-8°C, Inert Gas, Light-Proof) Waste Disposal (as per institutional guidelines)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety, handling, and storage of 2-(Pyrrolidin-1-
yl)acetohydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3023547#safety-handling-and-storage-of-2-
pyrrolidin-1-yl-acetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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